Cas no 1081-30-7 (5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester
• CAS No: 1081-30-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1189781
• PubChem ID: 827498
• Update Time: 2025-06-14

5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester
• 3-phenyl-isoxazole-5-carboxylic acid methyl ester
• CS-0161133
• Methyl 3-phenylisoxazole-5-carboxylate
• HMS1370M19
• methyl 3-phenyl-1,2-oxazole-5-carboxylate
• MFCD00837810
• SSDKYDGBJLXLAO-UHFFFAOYSA-N
• BS-46934
• AKOS001597433
• 1081-30-7
• D81296
• 3-phenylisoxazole-5-carboxylic acid methyl ester
• ChemDiv2_000635
• SCHEMBL5293345
• AE-842/31985060
• methyl 3-phenyl-5-isoxazolecarboxylate

• MDL： MFCD00837810
• Inchi： 1S/C11H9NO3/c1-14-11(13)10-7-9(12-15-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： SSDKYDGBJLXLAO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.19
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Additional information on 5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester

Comprehensive Analysis of 5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester (CAS No. 1081-30-7)

5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester (CAS No. 1081-30-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a phenyl-substituted isoxazole core, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining an aromatic phenyl group with a reactive methyl ester moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its isoxazole ring, which is known for its stability and ability to interact with biological targets. This compound is often explored in the context of anti-inflammatory and antimicrobial agents, aligning with the growing need for new treatments against drug-resistant pathogens.

The synthesis of CAS No. 1081-30-7 typically involves condensation reactions between phenyl-substituted isoxazole precursors and methylating agents. Its methyl ester group enhances solubility, making it suitable for further chemical modifications. This property is critical for medicinal chemistry applications, where solubility and bioavailability are key factors. Additionally, the compound’s aromaticity contributes to its stability under various reaction conditions, a feature highly valued in industrial-scale production.

From an environmental perspective, 5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester is considered relatively benign compared to more hazardous synthetic intermediates. Its degradation pathways have been studied to ensure compliance with green chemistry principles, a trending topic in sustainable research. This aligns with the increasing focus on eco-friendly synthesis methods, which are frequently searched by professionals in the field.

In the realm of material science, this compound’s phenyl-isoxazole scaffold has been investigated for its potential in designing organic semiconductors and photovoltaic materials. Its ability to form stable π-conjugated systems makes it a candidate for optoelectronic devices, a hot topic in renewable energy research. Such applications are often highlighted in academic discussions and patent filings, reflecting its multidisciplinary utility.

For researchers seeking high-purity CAS No. 1081-30-7, analytical techniques like HPLC and NMR spectroscopy are essential for quality control. The compound’s spectral data is well-documented, aiding in its identification and characterization. This aspect is crucial for laboratories focusing on precision synthesis, a frequently searched term in chemical databases.

In summary, 5-Isoxazolecarboxylic acid, 3-phenyl-, methyl ester represents a fusion of structural elegance and functional versatility. Its relevance in drug development, sustainable chemistry, and advanced materials ensures its continued prominence in scientific literature. As innovation drives demand for specialized intermediates, this compound remains a cornerstone in modern synthetic strategies.